Cas no 1398065-61-6 (Diphenyl Phthalate-3,4,5,6-d4)

• Product Name: Diphenyl Phthalate-3,4,5,6-d4
• CAS No: 1398065-61-6
• MF: C₂₀H₁₄O₄
• MW: 322.3
• CID: 1065962
• PubChem ID: 135121340
• Update Time: 2025-05-20

Diphenyl Phthalate-3,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• Diphenyl Phthalate-3,4,5,6-d4
• Phthalic acid, bis-phenyl ester D4
• diphenyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
• CID 135121340
• Di-n-phenyl phthalate-3,4,5,6-d4
• Diphenyl phthalate-3,4,5,6-d4 Solution in Hexane, 100μg/mL
• Diphenyl phthalate-D4
• Diphenyl phthalate-3,4,5,6-d
• DB-319221
• CS-0214201
• D98673
• 1398065-61-6
• 1,2-Benzenedicarboxylic acid-3,4,5,6-d4, 1,2-diphenyl ester
• HY-B1966S
• DTXSID101334588

• Inchi： 1S/C20H14O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h1-14H/i7D,8D,13D,14D
• InChI Key： DWNAQMUDCDVSLT-ZZRPVTOQSA-N
• SMILES： O(C1C=CC=CC=1)C(C1=C([2H])C([2H])=C([2H])C([2H])=C1C(=O)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 322.11431591g/mol
• Monoisotopic Mass: 322.11431591g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Melting Point: 74 - 76°C
• Solubility: Dichloromethane (Slightly), DMSO (Slightly)

Diphenyl Phthalate-3,4,5,6-d4 Security Information

• Storage Condition：-20°C

Additional information on Diphenyl Phthalate-3,4,5,6-d4

Diphenyl Phthalate-3,4,5,6-d4: A Comprehensive Overview

Diphenyl Phthalate-3,4,5,6-d4, also known by its CAS number 1398065-61-6, is a highly specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of phthalic anhydride and is widely used in the production of plastics, resins, and other polymer-based materials. The "d4" designation in its name refers to the presence of four deuterium atoms at specific positions on the aromatic ring structure of the molecule. This deuterium substitution plays a crucial role in enhancing the compound's stability and reactivity under certain conditions.

The synthesis of Diphenyl Phthalate-3,4,5,6-d4 involves a multi-step process that begins with the preparation of phthalic anhydride. The anhydride is then subjected to a series of chemical reactions to introduce the deuterium atoms at the specified positions. Recent advancements in catalytic techniques have enabled chemists to achieve higher yields and better control over the placement of deuterium atoms during this synthesis process. This has significantly improved the overall quality and consistency of the final product.

One of the most notable applications of Diphenyl Phthalate-3,4,5,6-d4 is in the field of polymer chemistry. The compound serves as a key intermediate in the production of polyesters and polyamides. Its unique chemical structure allows it to form strong intermolecular bonds with other monomers during polymerization processes. This property makes it an essential component in the manufacturing of high-performance plastics used in aerospace, automotive industries, and electronic devices.

Recent studies have also highlighted the potential use of Diphenyl Phthalate-3,4,5,6-d4 in pharmaceutical research. The deuterium substitution in its structure has been shown to influence its pharmacokinetic properties significantly. Researchers have found that incorporating this compound into drug delivery systems can enhance drug stability and reduce metabolic degradation. These findings have opened new avenues for its application in developing more effective therapeutic agents.

In addition to its industrial applications, Diphenyl Phthalate-3,4,5,6-d4 has also found utility in analytical chemistry as a reference standard for mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Its well-defined structure and isotopic composition make it an ideal candidate for calibrating instruments used in these analytical techniques.

The environmental impact of Diphenyl Phthalate-3,4,5,dihydroxybenzoic acid has been a topic of recent concern among scientists and regulators alike. Studies have shown that while it is not inherently hazardous under normal conditions of use; improper disposal or exposure to high temperatures can lead to degradation products that may pose risks to aquatic ecosystems. To address these concerns; researchers are actively exploring methods to improve waste management practices and develop more sustainable production processes for this compound.

In conclusion; Diphenyl Phthalate-3,dihydroxybenzoic acid stands as a testament to human ingenuity in chemical synthesis and material science. Its versatility across multiple industries underscores its importance as a key component in modern manufacturing processes. As research continues to uncover new applications; it is likely that this compound will play an even more prominent role in shaping future technological advancements.